Cas no 345642-88-8 (2-Pyrimidinecarboxaldehyde, 5-hydroxy- (9CI))

2-Pyrimidinecarboxaldehyde, 5-hydroxy- (9CI) structure
345642-88-8 structure
Product Name:2-Pyrimidinecarboxaldehyde, 5-hydroxy- (9CI)
CAS No:345642-88-8
MF:C5H4N2O2
MW:124.097460746765
CID:1019895
PubChem ID:19759045
Update Time:2025-09-23

2-Pyrimidinecarboxaldehyde, 5-hydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinecarboxaldehyde, 5-hydroxy- (9CI)
    • 5-hydroxypyrimidine-2-carbaldehyde
    • 2-PYRIMIDINECARBOXALDEHYDE,5-HYDROXY
    • 5-HYDROXY-2-PYRIMIDINECARBOXALDEHYDE
    • 5-Hydroxypyrimidine-2-carboxaldehyde
    • DTXSID20599623
    • AB59744
    • 345642-88-8
    • AKOS006302725
    • DB-082077
    • H11149
    • SCHEMBL9468511
    • Inchi: 1S/C5H4N2O2/c8-3-5-6-1-4(9)2-7-5/h1-3,9H
    • InChI Key: CPRPITKHZMUWEN-UHFFFAOYSA-N
    • SMILES: OC1C=NC(C=O)=NC=1

Computed Properties

  • Exact Mass: 124.02700
  • Monoisotopic Mass: 124.027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 99.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.1A^2
  • XLogP3: -0.4

Experimental Properties

  • PSA: 63.08000
  • LogP: -0.00530

2-Pyrimidinecarboxaldehyde, 5-hydroxy- (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM518573-100mg
5-Hydroxypyrimidine-2-carbaldehyde
345642-88-8 97%
100mg
$109 2023-02-02
Chemenu
CM518573-250mg
5-Hydroxypyrimidine-2-carbaldehyde
345642-88-8 97%
250mg
$138 2023-02-02
Chemenu
CM518573-1g
5-Hydroxypyrimidine-2-carbaldehyde
345642-88-8 97%
1g
$330 2023-02-02
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent